Cas no 394-35-4 (Methyl 2-fluorobenzoate)

• Product Name: Methyl 2-fluorobenzoate
• CAS No: 394-35-4
• MF: C₈H₇FO₂
• MW: 154.138386011124
• MDL: MFCD00017913
• CID: 37209
• PubChem ID: 24877631
• Update Time: 2025-04-18

Methyl 2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-fluorobenzoate
• 2-Fluorobenzoic acid methyl ester
• Methyl-2-fluorobenzoate
• Methyl o-fluorobenzoate
• Benzoic acid, 2-fluoro-, methyl ester
• o-Fluorobenzoic acid, methyl ester
• Benzoic acid, o-fluoro-, methyl ester
• QAFJIJWLEBLXHH-UHFFFAOYSA-N
• 2-fluoro-benzoic acid methyl ester
• methyl2-fluorobenzoate
• PubChem3565
• 2-fluoro-benzoicacimethylester
• KSC497S3F
• Jsp006845
• RAR
• RARECHEM AL BF 0016
• QAFJIJWLEBLXHH-UHFF
• SCHEMBL513707
• DTXSID1059941
• AM20050522
• FT-0612413
• QAFJIJWLEBLXHH-UHFFFAOYSA-
• AB9707
• NSC-96624
• CS-W018052
• 2-Fluorobenzoic acid, methyl ester
• NS00030575
• SY017085
• Z19798265
• UNII-X3G278U4YT
• AKOS001428541
• InChI=1/C8H7FO2/c1-11-8(10)6-4-2-3-5-7(6)9/h2-5H,1H3
• Methyl 2-fluorobenzoate, 97%
• F0241
• EINECS 206-894-0
• W-106435
• X3G278U4YT
• NSC96624
• MFCD00017913
• PS-8881
• EN300-28803
• 394-35-4
• NSC 96624
• DB-049414
• FF70135
• DTXCID7039628
• 206-894-0

• MDL： MFCD00017913
• Inchi： 1S/C8H7FO2/c1-11-8(10)6-4-2-3-5-7(6)9/h2-5H,1H3
• InChI Key： QAFJIJWLEBLXHH-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(=O)OC
• BRN： 1862493

Computed Properties

• Exact Mass: 154.04300
• Monoisotopic Mass: 154.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not available
• Density: 1.21 g/mL at 25 °C(lit.)
• Melting Point: 93°C
• Boiling Point: 109-110 °C/35 mmHg(lit.)
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Refractive Index: n20/D 1.502(lit.)
• PSA: 26.30000
• LogP: 1.61230
• Solubility: Not available

Methyl 2-fluorobenzoate Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：UN3272
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Safety Term：3
• Packing Group：III
• Risk Phrases：R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters